(11aR)-10,11,12,13-Tetrahydro-5-OH-3,7-di-2-naphthalenyl-5-oxide-diindeno[7,1-de:1',7'-fg] [1,3,2]dioxaphosphocin 98%, 99% ee

• IUPAC Name: 12-hydroxy-1,10-dinaphthalen-2-yl-4,5,6,7-tetrahydroiindeno[7,1-de:1',7'-fg][1,3,2]dioxaphosphocine 12-oxide
• InChI: InChI=1S/C37H27O4P/c38-42(39)40-35-31(29-11-9-23-5-1-3-7-27(23)21-29)15-13-25-17-19-37(33(25)35)20-18-26-14-16-32(36(41-42)34(26)37)30-12-10-24-6-2-4-8-28(24)22-30/h1-16,21-22H,17-20H2,(H,38,39)
• InChI Key: WKLKIYOIIMLVMH-UHFFFAOYSA-N
• Canonical SMILES: C1CC23CCC4=C2C(=C(C=C4)C5=CC6=CC=CC=C6C=C5)OP(=O)(OC7=C(C=CC1=C37)C8=CC9=CC=CC=C9C=C8)O
• Molecular Formula: C37H27O4P
• Molecular Weight: 566.6 g/mol

Description

(11aR)-10,11,12,13-Tetrahydro-5-OH-3,7-di-2-naphthalenyl-5-oxide-diindeno[7,1-de:1',7'-fg] [1,3,2]dioxaphosphocin 98%, 99% ee is a useful research compound. Its molecular formula is C37H27O4P and its molecular weight is 566.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 566.16469634 g/mol and the complexity rating of the compound is 982. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Naphthalene Derivatives in Environmental and Health Research

Research on naphthalene derivatives, similar to the requested compound, often focuses on their environmental presence, health impacts, and potential applications in medicinal chemistry. For instance, studies on polychlorinated naphthalenes (PCNs), a group of environmental pollutants with a naphthalene backbone, have shown their widespread presence and toxicological similarities with other well-known contaminants like dioxins and biphenyls. These studies highlight the need for further investigations on human exposure and potential health effects, which could be relevant when considering the broader applications of naphthalene derivatives in environmental health research (Domingo, 2004).

Polyphenols and Health Effects

In a different vein, research on polyphenols demonstrates how chemical compounds can have significant health applications. Polyphenols have been studied extensively for their antioxidative, anti-inflammatory, and antimicrobial properties, with promising applications in medical, cosmetics, dietary supplements, and food industries. This indicates a potential research avenue for naphthalene derivatives in exploring their bioactive potential (Rajha et al., 2021).

Naphthalimides in Medicinal Chemistry

Furthermore, naphthalimide compounds, which share a structural resemblance with the queried compound through their naphthalene framework, showcase extensive medicinal applications. These derivatives exhibit significant potential in anticancer, antibacterial, antifungal, antiviral, anti-inflammatory, and antidepressant therapies. Such compounds have entered clinical trials, indicating the medicinal relevance of naphthalene derivatives in drug development (Gong et al., 2016).